Cas no 849353-46-4 (4-Amino-3-fluoro-5-iodobenzonitrile)

• Product Name: 4-Amino-3-fluoro-5-iodobenzonitrile
• CAS No: 849353-46-4
• MF: C₇H₄FIN₂
• MW: 262.022936820984
• CID: 1025804
• PubChem ID: 44203120
• Update Time: 2025-10-16

4-Amino-3-fluoro-5-iodobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-fluoro-5-iodobenzonitrile
• 4-Amino-3-fluoro-5-iodobenzonitrile (ACI)
• 4-Amino-3-fluoro-5-iodobenzenecarbonitrile
• 4-amino-3-fluoro-5-iodo-benzonitrile
• MFCD12755870
• DB-117815
• SCHEMBL1997670
• DTXSID20657873
• 849353-46-4
• IVUPHTIFWULRNT-UHFFFAOYSA-N
• HS-9039
• AB65754

• Inchi： 1S/C7H4FIN2/c8-5-1-4(3-10)2-6(9)7(5)11/h1-2H,11H2
• InChI Key： IVUPHTIFWULRNT-UHFFFAOYSA-N
• SMILES： N#CC1C=C(I)C(N)=C(F)C=1

Computed Properties

• Exact Mass: 261.94032g/mol
• Monoisotopic Mass: 261.94032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų

Additional information on 4-Amino-3-fluoro-5-iodobenzonitrile

Introduction to 4-Amino-3-fluoro-5-iodobenzonitrile (CAS No. 849353-46-4)

4-Amino-3-fluoro-5-iodobenzonitrile (CAS No. 849353-46-4) is a versatile organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound, characterized by its unique chemical structure, has garnered attention for its potential in drug discovery and advanced material development. The presence of a cyano group, an amino group, a fluorine atom, and an iodine atom in its molecular framework imparts distinct chemical and physical properties that make it a valuable intermediate in various synthetic pathways.

The molecular formula of 4-Amino-3-fluoro-5-iodobenzonitrile is C₈H₅F₁I₁N₂, and its molecular weight is approximately 257.03 g/mol. The compound's structure can be represented as:

C6H3F(CN)NH2I

In the realm of medicinal chemistry, 4-Amino-3-fluoro-5-iodobenzonitrile has been explored for its potential as a building block in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel drugs targeting various diseases, including cancer and neurological disorders. The presence of the cyano group and the amino group provides multiple functional handles for further chemical modifications, enabling the synthesis of a wide range of derivatives with diverse biological activities.

The iodine atom in 4-Amino-3-fluoro-5-iodobenzonitrile is particularly noteworthy due to its utility in radiolabeling applications. Iodine isotopes, such as ¹²³I and ¹²⁵I, are commonly used in nuclear medicine for diagnostic imaging and therapeutic purposes. The ability to incorporate these isotopes into the molecule makes it a valuable precursor for the synthesis of radiopharmaceuticals, which are essential for diagnosing and treating various medical conditions.

Beyond its applications in medicinal chemistry, 4-Amino-3-fluoro-5-iodobenzonitrile has also found use in materials science. The unique electronic properties conferred by the cyano group and the fluorine atom make it an attractive candidate for the development of advanced materials with tailored optical and electronic characteristics. For instance, derivatives of this compound have been investigated for their potential as organic semiconductors and photovoltaic materials.

In terms of synthetic methodologies, several efficient routes have been developed for the preparation of 4-Amino-3-fluoro-5-iodobenzonitrile. One common approach involves the reaction of 4-amino-3-fluorobenzoic acid with cyanogen bromide followed by iodination. Another method involves the direct iodination of 4-amino-3-fluorobenzonitrile using iodine monochloride (ICl). These synthetic strategies have been optimized to achieve high yields and purity, making the compound readily available for further research and industrial applications.

The stability and solubility properties of 4-Amino-3-fluoro-5-iodobenzonitrile are also important considerations for its practical use. The compound is generally stable under standard laboratory conditions but may require careful handling due to its reactivity with certain chemicals. Solubility studies have shown that it exhibits moderate solubility in polar organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), which facilitates its use in solution-based reactions.

In conclusion, 4-Amino-3-fluoro-5-iodobenzonitrile (CAS No. 849353-46-4) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and nuclear medicine. Its unique chemical structure and functional groups make it a valuable intermediate for the synthesis of bioactive molecules, radiopharmaceuticals, and advanced materials. Ongoing research continues to uncover new possibilities for this compound, solidifying its importance in various scientific disciplines.